Cas no 1539511-57-3 (4-bromo-2-ethyl-5-methyl-1H-imidazole)

4-Bromo-2-ethyl-5-methyl-1H-imidazole is a halogenated imidazole derivative with a molecular formula of C6H9BrN2. This heterocyclic compound features a bromine substituent at the 4-position, an ethyl group at the 2-position, and a methyl group at the 5-position, contributing to its distinct reactivity and steric properties. The bromine atom enhances its utility as an intermediate in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling further functionalization. Its imidazole core is valuable in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The compound exhibits good stability under standard conditions and is soluble in common organic solvents, facilitating its use in various synthetic applications. Its structural features make it a versatile building block for medicinal chemistry and material science research.

4-bromo-2-ethyl-5-methyl-1H-imidazole structure

1539511-57-3 structure

Product Name:4-bromo-2-ethyl-5-methyl-1H-imidazole

CAS No:1539511-57-3

MF:C₆H₉BrN₂

MW:189.053060293198

CID:6210190

PubChem ID:83636653

Update Time:2025-07-02

4-bromo-2-ethyl-5-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

- 4-bromo-2-ethyl-5-methyl-1H-imidazole
- EN300-7093580
- 1539511-57-3
- Inchi： 1S/C6H9BrN2/c1-3-5-8-4(2)6(7)9-5/h3H2,1-2H3,(H,8,9)
- InChI Key： CQQXUSJXRURWPC-UHFFFAOYSA-N
- SMILES： BrC1=C(C)NC(CC)=N1

Computed Properties

Exact Mass: 187.99491g/mol
Monoisotopic Mass: 187.99491g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 97.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 28.7Å²

4-bromo-2-ethyl-5-methyl-1H-imidazole Pricemore >>

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